Cas no 1804667-65-9 (3-Chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid)

3-Chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structural features, including the chloro, cyano, and difluoromethyl substituents, enhance reactivity and selectivity in cross-coupling reactions and other transformations. The carboxylic acid moiety provides a functional handle for further derivatization, making it a valuable intermediate in the development of active ingredients. The difluoromethyl group contributes to metabolic stability and bioavailability, while the electron-withdrawing cyano and chloro groups facilitate nucleophilic substitution. This compound is particularly useful in the design of herbicides, fungicides, and bioactive molecules, offering a balance of reactivity and stability for advanced synthetic applications.
3-Chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid structure
1804667-65-9 structure
Product Name:3-Chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid
CAS No:1804667-65-9
MF:C8H3ClF2N2O2
MW:232.571427583694
CID:4808725
Update Time:2025-10-28

3-Chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid
    • Inchi: 1S/C8H3ClF2N2O2/c9-5-4(8(14)15)1-3(2-12)13-6(5)7(10)11/h1,7H,(H,14,15)
    • InChI Key: ULAIQFWPWMBQIH-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)O)C=C(C#N)N=C1C(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 304
  • XLogP3: 1.7
  • Topological Polar Surface Area: 74

3-Chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029053149-1g
3-Chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid
1804667-65-9 97%
1g
$1,445.30 2022-04-01
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